![molecular formula C27H27Cl3N6 B6262832 3-{3-[4-(1-aminocyclobutyl)phenyl]-5-phenyl-3H-imidazo[4,5-b]pyridin-2-yl}pyridin-2-amine trihydrochloride CAS No. 1817727-87-9](/img/no-structure.png)
3-{3-[4-(1-aminocyclobutyl)phenyl]-5-phenyl-3H-imidazo[4,5-b]pyridin-2-yl}pyridin-2-amine trihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{3-[4-(1-aminocyclobutyl)phenyl]-5-phenyl-3H-imidazo[4,5-b]pyridin-2-yl}pyridin-2-amine trihydrochloride is a useful research compound. Its molecular formula is C27H27Cl3N6 and its molecular weight is 541.9. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of the imidazo[4,5-b]pyridine ring system followed by the attachment of the pyridine-2-amine and cyclobutyl groups. The final step involves the formation of the trihydrochloride salt.", "Starting Materials": [ "4-bromo-2-nitropyridine", "4-aminophenylboronic acid", "4-(1-aminocyclobutyl)benzaldehyde", "2-phenyl-3-bromomethylimidazo[4,5-b]pyridine", "2-aminopyridine", "hydrochloric acid", "sodium hydroxide", "palladium acetate", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: Synthesis of 4-(1-aminocyclobutyl)benzaldehyde by reacting cyclobutylamine with 4-formylbenzoic acid in the presence of acetic anhydride and sulfuric acid.", "Step 2: Synthesis of 2-phenyl-3-bromomethylimidazo[4,5-b]pyridine by reacting 4-bromo-2-nitropyridine with 4-aminophenylboronic acid in the presence of palladium acetate and triethylamine.", "Step 3: Synthesis of the imidazo[4,5-b]pyridine ring system by reacting 2-phenyl-3-bromomethylimidazo[4,5-b]pyridine with 4-(1-aminocyclobutyl)benzaldehyde in the presence of palladium acetate and triethylamine.", "Step 4: Synthesis of 3-{3-[4-(1-aminocyclobutyl)phenyl]-5-phenyl-3H-imidazo[4,5-b]pyridin-2-yl}pyridin-2-amine by reacting the imidazo[4,5-b]pyridine intermediate with 2-aminopyridine in the presence of sodium hydroxide and N,N-dimethylformamide.", "Step 5: Formation of the trihydrochloride salt by dissolving the final product in methanol and adding hydrochloric acid." ] } | |
CAS RN |
1817727-87-9 |
Molecular Formula |
C27H27Cl3N6 |
Molecular Weight |
541.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.